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Compound of Interest

4-Bromo-3-difluoromethoxy-5-
Compound Name:
nitrotoluene

CAS No.: 1805104-01-1

Cat. No.: B1448862

Get Quote

\ J

Executive Summary & Chemical Profile

4-Bromo-3-difluoromethoxy-5-nitrotoluene represents a "privileged scaffold" in medicinal
chemistry.[1] Its trisubstituted pattern (Methyl, Difluoromethoxy, Nitro, Bromo) offers three
distinct vectors for orthogonal functionalization, making it an ideal core for Fragment-Based
Drug Discovery (FBDD).[1]

Chemical Identity & Properties
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Property Specification

2-bromo-1-(difluoromethoxy)-5-methyl-3-

IUPAC Name .
nitrobenzene

Molecular Formula CsHeBrF2NO3

Molecular Weight 282.04 g/mol

Appearance Pale yellow to off-white crystalline solid
-OCHF2: Lipophilic H-bond donor/acceptor
modulator (Metabolic Shield).-Br: Handle for Pd-

Key Functionality catalyzed cross-coupling (Suzuki, Buchwald).-
NO:z: Precursor to aniline for amide coupling or
heterocycle formation.[1][2][3]

LogP (Predicted) ~3.2 (High lipophilicity due to fluorine content)

Strategic Utility in API Design

The strategic value of this intermediate lies in its ability to solve common ADME (Absorption,
Distribution, Metabolism, Excretion) failures in late-stage drug development.[1]

o Metabolic Stability: The -OCHF2 group blocks metabolic O-dealkylation (a common
clearance route for -OMe groups) while maintaining similar steric bulk and electronic
properties.[1]

o Orthogonal Reactivity: The molecule allows for sequential functionalization:

o Step 1: Suzuki/Sonogashira coupling at the C-Br bond (activated by the ortho-nitro group).
[1]

o Step 2: Reduction of -NO:z to -NH2.[1]

o Step 3: Amide coupling or cyclization to form benzimidazoles or indazoles.[1]

Structural Pathway Diagram
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The following diagram illustrates the divergent synthesis pathways enabled by this
intermediate.
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(Ar-B(OH)2)
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Pd-Catalyzed Coupling
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(Amide Precursor)
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Pathway B:
Nitro Reduction

Click to download full resolution via product page

Caption: Divergent synthetic utility of the scaffold allowing access to biaryl systems or
functionalized anilines.

Detailed Experimental Protocols
Protocol A: Regioselective Suzuki-Miyaura Coupling

Objective: To install an aryl or heteroaryl group at the 4-position while preserving the nitro
group for later reduction.[1] The steric crowding from the flanking -NOz and -OCHF2 groups
requires a specialized catalyst system.[1]

Reagents:

e Substrate: 4-Bromo-3-difluoromethoxy-5-nitrotoluene (1.0 eq)[1]

e Boronic Acid: Phenylboronic acid derivative (1.2 eq)[1]

o Catalyst: Pd(dppf)Clz[1]-CH2Cl2z (0.05 eq) or Pd(PPhs)a (for less hindered partners)[1]
e Base: Cs2CO0s (3.0 eq)[1]

e Solvent: 1,4-Dioxane : Water (4:1 v/v)[1]

Step-by-Step Methodology:

 Inertion: Charge a reaction vial with the substrate, boronic acid, base, and catalyst.[1] Seal
and purge with Argon for 5 minutes.
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» Solvation: Add degassed Dioxane/Water mixture via syringe.

o Reaction: Heat the mixture to 90°C for 4—6 hours. Note: Monitor by LC-MS.[1] The electron-
withdrawing nitro group accelerates the oxidative addition, but steric hindrance may slow the
transmetallation.

o Workup: Cool to RT, dilute with EtOAc, and wash with brine. Dry over Na2SO4 and
concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Critical Control Point: Ensure strict deoxygenation.[1] The nitro group can poison Pd catalysts if
oxidized species are present or if the reaction is run too long at high temperatures (risk of
denitration).[1]

Protocol B: Chemoselective Nitro Reduction (Bechamp
Conditions)

Objective: Reduce the nitro group to an aniline without defluorinating the -OCHF2 group or
reducing the aryl bromide (if coupling was not performed first).[1]

Reagents:

Substrate: Nitro-intermediate (1.0 eq)[1]

Reductant: Iron powder (Fe, 5.0 eq)[1]

Electrolyte: Ammonium Chloride (NH4Cl, 5.0 eq)[1]

Solvent: Ethanol : Water (3:1)[1]
Step-by-Step Methodology:
e Preparation: Dissolve the nitro compound in EtOH/Water. Add NH4Cl and Iron powder.

» Reflux: Heat to 70-80°C with vigorous stirring. The reaction typically completes in 1-2 hours.

[1]
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o Why Iron? Hydrogenation (H2/Pd-C) carries a high risk of hydrodehalogenation (cleaving
the C-Br bond).[1] Iron is chemoselective for -NOz in the presence of aryl halides.[1]

o Filtration: Filter the hot mixture through a Celite pad to remove iron oxides. Wash with hot
ethanol.[1]

« |solation: Concentrate the filtrate. Neutralize with saturated NaHCOs if necessary, and
extract with DCM.

Protocol C: Difluoromethylation (Synthesis of the
Starting Material)

If the starting material must be synthesized from 4-Bromo-3-hydroxy-5-nitrotoluene:

Reagents:

Substrate: 4-Bromo-5-methyl-2-nitrophenol (1.0 eq)[1]

Reagent: Sodium chlorodifluoroacetate (CICF2COONa) or CICHFz gas.[1]

Base: K2COs (2.5 eq)[1]

Solvent: DMF (Anhydrous)[1]

Methodology:

Dissolve phenol and K2COs in DMF.[1] Heat to 100°C.

Slowly add Sodium chlorodifluoroacetate (acts as a carbene source).[1]

Stir at 100°C for 2 hours. The in situ generated :CF2 carbene inserts into the O-H bond.[1]

Safety Warning: This generates CO2z and potentially HF traces.[1] Use a scrubber.[1]

Analytical Quality Control (QC)

To validate the integrity of the intermediate, specifically the sensitive -OCHF2 group:
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Technique Expected Signal /| Observation

Look for the characteristic triplet of the -OCHF2

proton at & 7.0-7.4 ppm (
1H NMR (DMSO-ds)
). This large coupling constant confirms the

presence of two fluorine atoms.[1]

1F NMR Doublet appearing around -80 to -85 ppm.[1]

M+H or M+NHa adduct.[1] The isotopic pattern
LC-MS of Bromine (1:1 ratio of 7°Br/1Br) must be

preserved.[1]

References & Grounding

 Bioisosteric Applications: Meanwell, N. A. (2011).[1] Fluorine and Fluorinated Motifs in the
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Link[1]

o Difluoromethoxy Synthesis: Zafrani, Y., et al. (2019).[1] Sodio-difluoromethyl-arylsulfonates:
Reagents for Direct Difluoromethylation.[1] Organic Letters. Link[1]

» Nitro Reduction Protocols: Forced, T., et al. (2021).[1] Chemoselective Reduction of
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Link[1]

» Related Scaffold Patent:Substituted Benzene Derivatives as MEK Inhibitors.
(W0O2014130409).[1] Demonstrates the utility of bromo-fluoro-nitro benzenes in kinase
synthesis.[1] Link

Disclaimer: This protocol is for research and development purposes only. Handling of nitro-
aromatics and halogenated solvents requires standard chemical safety precautions, including
the use of fume hoods and PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrotoluene in APl Synthesis[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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difluoromethoxy-5-nitrotoluene-in-api-synthesis-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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